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Compound of Interest

Compound Name:
5-Amino-1-naphthalenesulfonic

acid

Cat. No.: B124032 Get Quote

An In-Depth Technical Guide on 5-Amino-1-naphthalenesulfonic Acid

For researchers, scientists, and drug development professionals, a thorough understanding of

the fundamental physicochemical properties of chemical compounds is paramount. This guide

provides core information on 5-Amino-1-naphthalenesulfonic acid, a compound utilized in

various chemical syntheses.

Physicochemical Data
The essential quantitative data for 5-Amino-1-naphthalenesulfonic acid, also known as

Laurent's acid, are summarized in the table below.[1][2] This information is critical for

stoichiometric calculations, solution preparation, and analytical characterization.

Property Value

Molecular Formula C₁₀H₉NO₃S[1][2][3]

Molar Mass 223.25 g/mol [1][2][4]

Percent Composition
C: 53.80%, H: 4.06%, N: 6.27%, O: 21.50%, S:

14.36%[2]

CAS Number 84-89-9[1][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b124032?utm_src=pdf-interest
https://www.benchchem.com/product/b124032?utm_src=pdf-body
https://www.benchchem.com/product/b124032?utm_src=pdf-body
https://www.benchchem.com/product/b124032?utm_src=pdf-body
https://www.scbt.com/p/5-amino-1-naphthalenesulfonic-acid-84-89-9
https://www.drugfuture.com/chemdata/1-Naphthylamine-5-sulfonic-Acid.html
https://www.scbt.com/p/5-amino-1-naphthalenesulfonic-acid-84-89-9
https://www.drugfuture.com/chemdata/1-Naphthylamine-5-sulfonic-Acid.html
https://www.chembk.com/en/chem/5-Amino-1-naphthalenesulfonic%20acid
https://www.scbt.com/p/5-amino-1-naphthalenesulfonic-acid-84-89-9
https://www.drugfuture.com/chemdata/1-Naphthylamine-5-sulfonic-Acid.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB7713334_EN.htm
https://www.drugfuture.com/chemdata/1-Naphthylamine-5-sulfonic-Acid.html
https://www.scbt.com/p/5-amino-1-naphthalenesulfonic-acid-84-89-9
https://m.chemicalbook.com/ProductChemicalPropertiesCB7713334_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Structure
The structural formula of 5-Amino-1-naphthalenesulfonic acid is a key determinant of its

chemical reactivity and physical properties. The diagram below illustrates the arrangement of

atoms and functional groups within the molecule.

Caption: Chemical structure of 5-Amino-1-naphthalenesulfonic acid.

Experimental Protocols
While this document does not detail specific experimental protocols, the provided

physicochemical data are fundamental to a range of common laboratory procedures involving

5-Amino-1-naphthalenesulfonic acid. These include, but are not limited to:

Solution Preparation: Accurate molar mass is essential for preparing solutions of known

concentrations for use in chemical reactions, as a derivatizing agent, or in analytical

methods.[4]

Stoichiometric Calculations: The molecular formula and molar mass are used to determine

the appropriate ratios of reactants and to predict theoretical yields in chemical synthesis.

Structural Elucidation: The molecular formula provides the basis for techniques such as

mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, which are used to

confirm the structure of the compound and its derivatives.

Purity Assessment: The technical grade of the compound, often determined by titration,

indicates the percentage of active substance, a critical parameter in experimental

reproducibility.[5]

The information presented in this guide serves as a foundational resource for professionals

engaged in research and development activities that involve 5-Amino-1-naphthalenesulfonic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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